Cas no 2060063-45-6 ((2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2060063-45-6
• MF: C₈H₉Cl₂NOS
• MW: 238.134158849716
• MDL: MFCD30345139
• CID: 5238859
• PubChem ID: 165948739
• Update Time: 2025-05-20

(2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-308325
• (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone
• 2060063-45-6
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30345139
• Inchi： 1S/C8H9Cl2NOS/c1-2-13(11,12)8-4-3-6(9)5-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： FVZCKIBVHWTIGF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(CC)(=N)=O)Cl

Computed Properties

• Exact Mass: 236.9781905g/mol
• Monoisotopic Mass: 236.9781905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 317.8±52.0 °C(Predicted)

Additional information on (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone

Introduction to (2,4-Dichlorophenyl)(ethyl)imino-lambda6-sulfanone and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 2060063-45-6) stands out as a compound of considerable interest due to its unique structural properties and potential biological activities. This introduction delves into the compound's chemical characteristics, its significance in contemporary research, and its implications for future drug development.

The molecular structure of (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone encompasses a sulfanone moiety linked to an imino group, which is further substituted with a 2,4-dichlorophenyl ring and an ethyl group. This specific arrangement of functional groups imparts distinct chemical reactivity and biological potential. The sulfanone group is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of chlorine atoms in the phenyl ring enhances the compound's lipophilicity, facilitating better cell membrane penetration and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of sulfanone derivatives. Studies have shown that these compounds can modulate various enzymatic pathways and interact with biological receptors, making them promising candidates for drug discovery. For instance, research on related sulfanone compounds has revealed their ability to inhibit kinases and other enzymes involved in cancer progression. The imino group in (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone further contributes to its potential by enabling hydrogen bonding interactions with biological targets, enhancing binding affinity.

The synthesis of (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications to tailor its biological activity.

One of the most compelling aspects of (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone is its potential application in addressing unmet medical needs. Current research is focused on understanding how this compound interacts with specific biological pathways and how it can be optimized for therapeutic use. Preclinical studies have begun to explore its efficacy in models of inflammation and cancer, providing preliminary evidence of its biological significance. The compound's ability to modulate key signaling pathways makes it a valuable tool for investigating disease mechanisms and developing novel treatment strategies.

The development of innovative drug candidates requires a thorough understanding of their chemical properties and interactions. Computational chemistry techniques have been increasingly utilized to predict the behavior of (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone both in vitro and in vivo. Molecular docking studies have helped identify potential binding sites on target proteins, providing insights into how the compound exerts its effects. These computational approaches complement experimental data and accelerate the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The future prospects for (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-activity relationship studies, researchers can accelerate the development pipeline for this compound.

In conclusion, (2,4-dichlorophenyl)(ethyl)imino-lambda6-sulfanone represents a significant advancement in chemical biology with potential implications for various therapeutic areas. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As research progresses, this compound is likely to play a crucial role in the development of novel treatments that address complex diseases.